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Compound of Interest

Compound Name: 2,2,5,5-Tetramethylhexane

Cat. No.: B086233 Get Quote

An In-depth Technical Guide on the Physical Properties of 2,2,5,5-Tetramethylhexane

This technical guide provides a comprehensive overview of the core physical properties of

2,2,5,5-tetramethylhexane, tailored for researchers, scientists, and professionals in drug

development. The document summarizes key quantitative data, details relevant experimental

protocols, and includes visualizations for experimental workflows and logical relationships.

Core Physical Properties
2,2,5,5-Tetramethylhexane, also known as bineopentyl, is a branched-chain alkane with the

chemical formula C10H22.[1][2][3] Its highly branched structure influences its physical

characteristics, distinguishing it from its straight-chain isomer, n-decane.

Data Presentation
The quantitative physical properties of 2,2,5,5-tetramethylhexane are summarized in the table

below for easy reference and comparison.
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Property Value Units Conditions Citations

Molecular

Formula
C10H22 - - [1][4][5]

Molecular Weight 142.28 g/mol - [1][3][6]

Melting Point -12.6 °C - [4][7][8]

Boiling Point 137.4 - 138.8 °C at 760 mmHg [4][6][7][8]

Density 0.715 - 0.734 g/cm³ at 20°C [4][6][7][8]

Refractive Index

(nD)
1.4032 - 1.413 - at 20°C [4][6][7][8]

Vapor Pressure 8.24 - 8.74 mmHg at 25°C [4][6][8][9]

Flash Point 31.6 °C - [4][6][8]

Henry's Law

Constant (kH)
0.00018 mol/(kg·bar) at 298.15 K [2]

Octanol/Water

Partition Coeff.

(logP)

3.86 - 5.29 - Estimated [4][8][9]

Experimental Protocols
The determination of the physical properties listed above involves standardized laboratory

procedures. Below are detailed methodologies for key experiments.

Melting Point Determination (Capillary Method)
The melting point, recorded as a range, is a key indicator of a substance's purity.[10] Impurities

typically cause a depression of the melting point and a broadening of the melting range.[11]

Methodology:

Sample Preparation: A small amount of finely powdered, dry 2,2,5,5-tetramethylhexane
(after freezing) is packed into a capillary tube to a height of 2-3 mm.[12] The tube is tapped

to ensure dense packing.[11][12]
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Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or Thiele tube, attached to a thermometer. The sample should be aligned with the

thermometer bulb.[13]

Heating: The apparatus is heated rapidly to a temperature approximately 15-20°C below the

expected melting point. The heating rate is then reduced to 1-2°C per minute to ensure

thermal equilibrium.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the last solid

crystal disappears is recorded as the end of the range.[10][13] For accurate results, at least

two careful determinations are recommended.

Sample Preparation Measurement

Freeze Sample Pack 2-3mm in
Capillary Tube

Grind to powder
Place in

Melting Point
Apparatus

Insert sample Heat Rapidly to
~15°C below MP

Heat Slowly
(1-2°C/min)

Record T1
(First liquid)

Record T2
(All liquid)

Result:
Melting Range (T1 - T2)

Click to download full resolution via product page

Workflow for Melting Point Determination.

Boiling Point Determination (Thiele Tube Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[14] It is a crucial property for identification and assessing

purity.[10][15]

Methodology:

Sample Preparation: A small glass vial (e.g., a Durham tube) is filled approximately half-full

with liquid 2,2,5,5-tetramethylhexane (about 0.5 mL).[16]

Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed (open end

down) into the vial containing the sample. The vial is then attached to a thermometer with a

rubber band, ensuring the sample is level with the thermometer bulb.[16]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/product/b086233?utm_src=pdf-body-img
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!09_01_35_PM.pdf
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.benchchem.com/product/b086233?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating: The entire assembly is placed in a Thiele tube containing mineral oil, which

provides uniform heating.[16] The side arm of the Thiele tube is heated gently with a

microburner.

Observation and Recording: As the temperature rises, air trapped in the capillary tube will

bubble out. The heating continues until a rapid and continuous stream of bubbles emerges

from the capillary tube, indicating the liquid has surpassed its boiling point.[16] The heat is

then removed. The temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube is recorded as the boiling point.[15]
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Apparatus Setup Measurement
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Physical States of 2,2,5,5-Tetramethylhexane vs. Temperature

Solid State

Liquid State

Melting
> -12.6°C

Gaseous State

Boiling
> 137.4°C

*Atmospheric Pressure (760 mmHg) assumed for boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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